Cas no 2340-06-9 (5-Fluoro-2-Indanamine)

• Product Name: 5-Fluoro-2-Indanamine
• CAS No: 2340-06-9
• MF: C₉H₁₀FN
• MW: 151.180805683136
• MDL: MFCD08234970
• CID: 250644
• PubChem ID: 17933682
• Update Time: 2025-10-29

5-Fluoro-2-Indanamine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2,3-dihydro-1H-inden-2-amine
• 2-Amino-5-fluorindan
• 5-fluoro-2-aminoindan
• 5-fluoroindan-2-ylamine
• rac-5-Fluoro-2,3-dihydro-1H-inden-2-amine
• 5-Fluoro-indan-2-ylamine
• Y10225
• AKOS006284249
• AMY41529
• MFCD08234970
• SCHEMBL1240585
• 3,4-DIHYDROXY-5-METHOXYBENZOICACIDMETHYLESTER
• DS-11778
• 1H-Inden-2-amine, 5-fluoro-2,3-dihydro-
• EN300-2984731
• FT-0650210
• DTXSID00591645
• VAAFFDVGGMHGHW-UHFFFAOYSA-N
• J-517501
• AB43712
• 2340-06-9
• 2-Amino-5-fluoroindane
• SY105512
• 5-Fluoro-2-Indanamine

• MDL： MFCD08234970
• Inchi： 1S/C9H10FN/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3,9H,4-5,11H2
• InChI Key： VAAFFDVGGMHGHW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CC(C2)N

Computed Properties

• Exact Mass: 151.08000
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 221.4°C at 760 mmHg
• Flash Point: 97.6°C
• Refractive Index: 1.557
• PSA: 26.02000
• LogP: 1.95190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Fluoro-2-Indanamine

Comprehensive Overview of 5-Fluoro-2-Indanamine (CAS No. 2340-06-9): Properties, Applications, and Research Insights

5-Fluoro-2-Indanamine (CAS No. 2340-06-9) is a fluorinated organic compound belonging to the indane amine class. Its unique molecular structure, featuring a fluorine atom at the 5-position of the indane ring, has garnered significant interest in pharmaceutical and material science research. The compound's chemical stability and bioactive potential make it a subject of ongoing studies, particularly in the context of central nervous system (CNS) drug development and enzyme modulation.

Recent trends in scientific literature highlight growing curiosity about fluorinated indane derivatives, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated analogs. Researchers frequently search for "5-Fluoro-2-Indanamine synthesis methods" and "SAR studies of fluorinated indanamines," reflecting the demand for structure-activity relationship data. The compound's logP value (estimated at 2.1) and hydrogen bond acceptor/donor count (2/1 respectively) are often discussed in medicinal chemistry forums.

From a synthetic chemistry perspective, 2340-06-9 serves as a valuable intermediate for constructing more complex molecular architectures. Its primary amine functionality allows for diverse derivatization, while the electron-withdrawing fluorine influences both reactivity and physicochemical properties. Laboratories working with this compound frequently investigate "protection-deprotection strategies for 5-Fluoro-2-Indanamine" and "cross-coupling reactions of fluorinated indanes," topics that dominate recent patent filings.

The pharmacological profile of 5-Fluoro-2-Indanamine has attracted attention in neuroscience research, particularly regarding its potential interactions with monoamine transporters and G-protein coupled receptors. While not itself a therapeutic agent, its structural features inform the design of novel neuroactive compounds. Current discussions in drug discovery communities often revolve around "fluorine's role in blood-brain barrier penetration" and "indane scaffold optimization" – areas where this compound provides valuable reference data.

Analytical characterization of CAS 2340-06-9 typically involves HPLC purity analysis (commonly using C18 columns with acetonitrile/water mobile phases) and spectroscopic identification (distinctive 19F NMR shifts around -120 ppm). The scientific community shows consistent interest in "5-Fluoro-2-Indanamine spectral data" and "chromatographic separation methods," with particular focus on resolving it from structurally similar compounds.

In material science applications, the rigid indane core and polar amine group of this compound contribute to its utility in designing specialty polymers and liquid crystal compositions. Recent publications explore its incorporation into photoactive materials, with researchers frequently querying "fluorinated indanamine-based monomers" and "thermal stability of amine-containing aromatics." These investigations benefit from the compound's balanced thermal decomposition profile (onset typically >200°C).

Environmental and toxicological studies of 5-Fluoro-2-Indanamine remain an active area of investigation, with particular emphasis on its biodegradation pathways and ecotoxicological profile. Regulatory agencies and industrial users commonly search for "2340-06-9 environmental fate data" and "safe handling procedures for fluorinated amines." Current research suggests moderate persistence in aquatic systems, prompting development of improved wastewater treatment protocols for related compounds.

The commercial availability of 5-Fluoro-2-Indanamine has expanded significantly in recent years, with suppliers offering various packaging configurations and purity grades (typically 95-98%). Procurement specialists often compare "bulk pricing for CAS 2340-06-9" and "custom synthesis options," reflecting the compound's transition from research chemical to established intermediate. Proper storage conditions (recommended at 2-8°C under inert atmosphere) and shelf life considerations (generally 24 months) are frequently discussed quality control topics.

Emerging applications in catalysis utilize 5-Fluoro-2-Indanamine as a ligand precursor, particularly in asymmetric hydrogenation systems. The fluorine's electronic effects and the compound's chiral derivatization potential make it valuable for developing new transition metal complexes. Catalysis researchers increasingly investigate "indanamine-based ligand design" and "fluorine's impact on enantioselectivity," with several recent publications demonstrating promising results in challenging transformations.

From a regulatory standpoint, 2340-06-9 currently falls under standard chemical handling guidelines in most jurisdictions. Compliance officers regularly review "5-Fluoro-2-Indanamine safety data sheets" and "international shipping regulations," particularly regarding proper labeling requirements for fluorinated compounds. The substance's vapor pressure (estimated at 0.01 mmHg at 25°C) and dust explosion characteristics are considered in industrial safety assessments.

Future research directions for 5-Fluoro-2-Indanamine likely include expanded investigations into its metabolite profiling and potential as a molecular probe for studying biological systems. The compound's combination of aromatic character, fluorine substitution, and amine reactivity positions it as a versatile building block for next-generation chemical biology tools and diagnostic agents. Scientific databases show growing interest in "isotopically labeled 5-Fluoro-2-Indanamine" and "click chemistry modifications" of this scaffold.